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Compound of Interest

Compound Name:
1,3-Diethoxy-1,1,3,3-

tetramethyldisiloxane

Cat. No.: B098531 Get Quote

An In-depth Technical Guide to 1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane: Properties,

Reactions, and Applications

Introduction
1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane is an organosilicon compound belonging to the

siloxane family, characterized by a central Si-O-Si linkage. Its molecular structure consists of a

tetramethyldisiloxane backbone with two terminal ethoxy groups.[1] This unique combination of

a flexible inorganic siloxane core and reactive organic alkoxy groups imparts a versatile set of

chemical properties, making it a valuable intermediate and precursor in materials science and

synthetic chemistry.[1][2] This guide provides a comprehensive overview of its chemical

properties, synthesis, reactivity, and applications, with a focus on insights relevant to

researchers and development professionals.

Part 1: Molecular Structure and Physicochemical
Properties
The fundamental structure of 1,3-Diethoxy-1,1,3,3-tetramethyldisiloxane, with the chemical

formula C₈H₂₂O₃Si₂, dictates its physical and chemical behavior.[2] The Si-O-Si bond angle is

notably wide (around 142.5°), which, combined with low rotational barriers around the Si-O

bonds, contributes to the high flexibility of the siloxane chain.[3] The terminal ethoxy groups are

key reactive sites, particularly susceptible to hydrolysis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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